98-48-6

1,3-Benzenedisulfonic acid

Usually In Stock

• CAS RN:
• 98-48-6

• Formula:
• C6H6O6S2

• InChI:
• InChI=1S/C6H6O6S2/c7-13(8,9)5-2-1-3-6(4-5)14(10,11)12/h1-4H,(H,7,8,9)(H,10,11,12)

• InChIKey:
• WRUAHXANJKHFIL-UHFFFAOYSA-N

• Benzene-1,3-disulfonic acid is a member of the class of benzenesulfonic acids consisting of benzene carrying two sulfo groups at positions 1 and 3 respectively. It has a role as a metabolite.

2-Butyl-1-octene

• CAS RN:
• 5698-48-6

• Formula:
• C12H24

• InChI:
• InChI=1S/C12H24/c1-4-6-8-9-11-12(3)10-7-5-2/h3-11H2,1-2H3

• InChIKey:
• MEUHELKJCGXSBF-UHFFFAOYSA-N

• 2-Butyl-1-octene is a useful research compound. Its molecular formula is C12H24 and its molecular weight is 168.32 g/mol. The purity is usually 95%.

4-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide hydrochloride

In Stock

• CAS RN:
• 71398-48-6

• Formula:
• C9H15ClN2O2S

• InChI:
• InChI=1S/C9H14N2O2S.ClH/c1-11(2)14(12,13)9-5-3-8(7-10)4-6-9;/h3-6H,7,10H2,1-2H3;1H

• InChIKey:
• DIDLSEFLWXSSDB-UHFFFAOYSA-N

• 4-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide hydrochloride is a useful research compound. Its molecular formula is C9H15ClN2O2S and its molecular weight is 250.74. The purity is usually 95%.

3-Methyl-1-phenylhexahydropyridazine

In Stock

• CAS RN:
• 39998-48-6

• Formula:
• C11H16N2

• InChI:
• InChI=1S/C11H16N2/c1-10-6-5-9-13(12-10)11-7-3-2-4-8-11/h2-4,7-8,10,12H,5-6,9H2,1H3

• InChIKey:
• LKXOGCXRDABXIA-UHFFFAOYSA-N

• 3-Methyl-1-phenylhexahydropyridazine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.

Cycloleucine hydrochloride

Usually In Stock

• CAS RN:
• 92398-48-6

• Formula:
• C6H12ClNO2

• InChI:
• InChI=1S/C6H11NO2.ClH/c7-6(5(8)9)3-1-2-4-6;/h1-4,7H2,(H,8,9);1H

• InChIKey:
• ONNMHNDIUIHULO-UHFFFAOYSA-N

• Cycloleucine hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO2 and its molecular weight is 165.62 g/mol. The purity is usually 95%.

(R)-4,5-Bis(Boc-amino)-pentanoic acid

In Stock

• CAS RN:
• 173598-48-6

• Formula:
• C15H28N2O6

• InChI:
• InChI=1S/C15H28N2O6/c1-14(2,3)22-12(20)16-9-10(7-8-11(18)19)17-13(21)23-15(4,5)6/h10H,7-9H2,1-6H3,(H,16,20)(H,17,21)(H,18,19)/t10-/m1/s1

• InChIKey:
• GZVVNDZHUBXGHG-SNVBAGLBSA-N

• (R)-4,5-Bis(Boc-amino)-pentanoic acid is a useful research compound. Its molecular formula is C15H28N2O6 and its molecular weight is 332.39 g/mol. The purity is usually 95%.

N-(3-hydroxypropyl)-N'-(2-phenylethyl)ethanediamide

In Stock

• CAS RN:
• 351998-48-6

• Formula:
• C13H18N2O3

• InChI:
• InChI=1S/C13H18N2O3/c16-10-4-8-14-12(17)13(18)15-9-7-11-5-2-1-3-6-11/h1-3,5-6,16H,4,7-10H2,(H,14,17)(H,15,18)

• InChIKey:
• RANGRGYSHNMODP-UHFFFAOYSA-N

• N-(3-hydroxypropyl)-N'-(2-phenylethyl)ethanediamide is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.298. The purity is usually 95%.

3-(4-ethoxyphenyl)-7,8-dimethoxy-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

Usually In Stock

• CAS RN:
• 872198-48-6

• Formula:
• C28H27N3O4

• InChI:
• InChI=1S/C28H27N3O4/c1-5-35-20-12-10-18(11-13-20)27-22-17-31(16-19-8-6-7-9-24(19)32-2)23-15-26(34-4)25(33-3)14-21(23)28(22)30-29-27/h6-15,17H,5,16H2,1-4H3

• InChIKey:
• RGBVJOOQDKZEJP-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-7,8-dimethoxy-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C28H27N3O4 and its molecular weight is 469.541. The purity is usually 95%.

tert-Butyl 4-(methoxycarbonyl)-tetrahydro-2H-pyran-4-ylcarbamate

In Stock

• CAS RN:
• 885498-48-6

• Formula:
• C12H21NO5

• InChI:
• InChI=1S/C12H21NO5/c1-11(2,3)18-10(15)13-12(9(14)16-4)5-7-17-8-6-12/h5-8H2,1-4H3,(H,13,15)

• InChIKey:
• XNEMDNLBFBUFGI-UHFFFAOYSA-N

• Tert-Butyl 4-(methoxycarbonyl)-tetrahydro-2H-pyran-4-ylcarbamate is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.302. The purity is usually 95%.

N'-(4-acetamidophenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanediamide

In Stock

• CAS RN:
• 953198-48-6

• Formula:
• C17H24N4O3

• InChI:
• InChI=1S/C17H24N4O3/c1-12(22)19-14-3-5-15(6-4-14)20-17(24)16(23)18-11-13-7-9-21(2)10-8-13/h3-6,13H,7-11H2,1-2H3,(H,18,23)(H,19,22)(H,20,24)

• InChIKey:
• WYSJEDKNBKKTQJ-UHFFFAOYSA-N

• N'-(4-acetamidophenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanediamide is a useful research compound. Its molecular formula is C17H24N4O3 and its molecular weight is 332.4 g/mol. The purity is usually 95%.

[(2R)-oxolan-2-yl]methylthiourea

Usually In Stock

• CAS RN:
• 1001198-48-6

• Formula:
• C6H12N2OS

• InChI:
• InChI=1S/C6H12N2OS/c7-6(10)8-4-5-2-1-3-9-5/h5H,1-4H2,(H3,7,8,10)/t5-/m1/s1

• InChIKey:
• DYYSJNQVLWANCC-RXMQYKEDSA-N

• [(2R)-oxolan-2-yl]methylthiourea is a useful research compound. Its molecular formula is C6H12N2OS and its molecular weight is 160.24. The purity is usually 95%.

N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-methoxyacetamide

In Stock

• CAS RN:
• 1019098-48-6

• Formula:
• C18H16FN7O3

• InChI:
• InChI=1S/C18H16FN7O3/c1-10-7-14(21-15(27)9-29-2)26(24-10)18-22-16-13(17(28)23-18)8-20-25(16)12-5-3-11(19)4-6-12/h3-8H,9H2,1-2H3,(H,21,27)(H,22,23,28)

• InChIKey:
• FBNZMZAIECOMHM-UHFFFAOYSA-N

• N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C18H16FN7O3 and its molecular weight is 397.37. The purity is usually 95%.

5-(2-Methoxyphenyl)oxazol-2-amine

Usually In Stock

• CAS RN:
• 1226198-48-6

• Formula:
• C10H10N2O2

• InChI:
• InChI=1S/C10H10N2O2/c1-13-8-5-3-2-4-7(8)9-6-12-10(11)14-9/h2-6H,1H3,(H2,11,12)

• InChIKey:
• LUOJJDYWPNHADY-UHFFFAOYSA-N

• 5-(2-Methoxyphenyl)oxazol-2-amine is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.202. The purity is usually 95%.

3-chloro-4-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797898-48-6

• Formula:
• C16H17ClFNO3S

• InChI:
• InChI=1S/C16H17ClFNO3S/c1-11-5-3-4-6-13(11)16(22-2)10-19-23(20,21)12-7-8-15(18)14(17)9-12/h3-9,16,19H,10H2,1-2H3

• InChIKey:
• QDWBXNRGZHZIMP-UHFFFAOYSA-N

• 3-chloro-4-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H17ClFNO3S and its molecular weight is 357.82. The purity is usually 95%.

Tert-butyl 2-[1-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclohexyl]acetate

Usually In Stock

• CAS RN:
• 2361698-48-6

• Formula:
• C18H30N2O4

• InChI:
• InChI=1S/C18H30N2O4/c1-6-15(22)20(5)13-14(21)19-18(10-8-7-9-11-18)12-16(23)24-17(2,3)4/h6H,1,7-13H2,2-5H3,(H,19,21)

• InChIKey:
• LXOUWKLNSSSTBV-UHFFFAOYSA-N

• Tert-butyl 2-[1-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclohexyl]acetate is a useful research compound. Its molecular formula is C18H30N2O4 and its molecular weight is 338.448. The purity is usually 95%.

3-Methyl-1-phenylhexahydropyridazine hydrochloride

• CAS RN:
• 39998-48-6; 52987-48-1

• Formula:
• C11H17ClN2

• InChI:
• InChI=1S/C11H16N2.ClH/c1-10-6-5-9-13(12-10)11-7-3-2-4-8-11;/h2-4,7-8,10,12H,5-6,9H2,1H3;1H

• InChIKey:
• IJIWBWMYXTUQJG-UHFFFAOYSA-N

• 3-Methyl-1-phenylhexahydropyridazine hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2 and its molecular weight is 212.72. The purity is usually 95%.